Cas no 1443331-16-5 (2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane)

• Product Name: 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane
• CAS No: 1443331-16-5
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• MDL: MFCD18911487
• CID: 5150860
• Update Time: 2026-03-03

2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[(3-chloro-2-fluorophenoxy)methyl]-

• MDL： MFCD18911487
• Inchi： 1S/C10H10ClFO3/c11-7-2-1-3-8(10(7)12)15-6-9-13-4-5-14-9/h1-3,9H,4-6H2
• InChI Key： RICQMMPIXXXKHI-UHFFFAOYSA-N
• SMILES： O1CCOC1COC1=CC=CC(Cl)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane

Comprehensive Overview of 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane (CAS No. 1443331-16-5)

2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane (CAS No. 1443331-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dioxolane ring and halogen-substituted phenoxy moiety, exhibits versatile chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural features, which allow for further functionalization.

The growing demand for halogenated compounds in drug discovery and crop protection has placed 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane in the spotlight. Its CAS number 1443331-16-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. One of the key advantages of this compound is its stability under various conditions, making it suitable for multi-step synthetic processes. Recent studies have explored its role in developing novel antifungal agents, aligning with the increasing need for sustainable agricultural solutions.

In the pharmaceutical sector, 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane is being investigated for its potential as a building block in drug design. The presence of both chloro and fluoro substituents enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry. With the rise of AI-assisted drug discovery, researchers are leveraging computational tools to predict the compound’s interactions with enzymes and receptors, further boosting its appeal.

The compound’s synthetic accessibility is another reason for its popularity. Laboratories worldwide are optimizing protocols to produce CAS 1443331-16-5 with high purity and yield. This aligns with the broader industry trend toward green chemistry, where efficiency and minimal waste are prioritized. Environmental concerns have also driven interest in halogenated intermediates like this one, as they often require fewer hazardous reagents compared to traditional alternatives.

From a commercial perspective, 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane is gaining traction in specialty chemical markets. Suppliers highlight its role in custom synthesis projects, catering to clients in pharmaceuticals, agrochemicals, and material sciences. The compound’s CAS registry number 1443331-16-5 is frequently referenced in procurement databases, underscoring its industrial relevance.

Looking ahead, the applications of 2-[(3-chloro-2-fluorophenoxy)methyl]-1,3-dioxolane are expected to expand. Innovations in catalysis and process chemistry may unlock new pathways for its utilization, particularly in the development of next-generation therapeutics. As regulatory frameworks evolve, the demand for high-purity intermediates like this compound will likely increase, solidifying its position in the chemical industry.

For researchers and manufacturers, understanding the properties and potential of CAS 1443331-16-5 is essential. Its combination of structural versatility and functional group compatibility makes it a valuable asset in synthetic chemistry. Whether for drug development or agrochemical innovation, this compound continues to demonstrate its significance in advancing scientific and industrial progress.